N-[3-(5-sec-butyl-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide

• IUPAC Name: N-[3-(5-butan-2-yl-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide
• InChI: InChI=1S/C24H21N3O4/c1-3-15(2)16-11-12-22-20(14-16)26-24(31-22)17-7-6-8-18(13-17)25-23(28)19-9-4-5-10-21(19)27(29)30/h4-15H,3H2,1-2H3,(H,25,28)
• InChI Key: LQLSBZGHHMNWFB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C24H21N3O4
• Molecular Weight: 415.4 g/mol

Description

N-[3-(5-sec-butyl-1,3-benzoxazol-2-yl)phenyl]-2-nitrobenzamide, also known as BB-2 or BB2, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzoxazole family and has a molecular weight of 394.44 g/mol. BB-2 has been shown to exhibit a range of biochemical and physiological effects, and its mechanism of action has been the subject of much investigation.

Scientific Research Applications

Synthetic Utilization and Characterization

• Synthetic Approaches

  Research has developed methods for the synthesis of complex molecules using polynitroaromatic compounds. For instance, the synthesis of substituted dibenz[b,f][1,4]oxazepine-11(10H)-ones from 2,4,6-trinitrobenzoic acid through nucleophilic displacement of nitro groups highlights the versatility of nitroaromatics in creating molecules with potential pharmaceutical applications (Samet et al., 2005).

• Material Properties

  The synthesis and characterization of polybenzoxazine with phenylnitrile functional groups demonstrate how modifications to the benzoxazine monomers can impact material properties such as thermal stability and glass transition temperatures, potentially leading to advanced materials for technological applications (Qi et al., 2009).

Molecular Mechanisms and Interactions

• Emission Mechanisms

  A study on a phenylbenzoxazole-based compound explored the mechanism behind its condensed-state emission enhancement, revealing the transition from a dark twisted intramolecular charge transfer (TICT) state to an emissive quasi-TICT state. This insight could lead to the development of new materials for optical applications (Li et al., 2015).

• Electrochemical Behaviors

  The electrochemical analysis of benzoxazole compounds provides a foundation for understanding their redox behaviors, which is crucial for the design of electroactive materials and sensors (Zeybek et al., 2009).